Cas no 6228-46-2 (Benzenaminium, N,N,N-triphenyl-, bromide)

Benzenaminium, N,N,N-triphenyl-, bromide structure
6228-46-2 structure
Product Name:Benzenaminium, N,N,N-triphenyl-, bromide
CAS No:6228-46-2
MF:C24H20BrN
MW:402.326305389404
CID:450875
PubChem ID:13743694
Update Time:2025-04-19

Benzenaminium, N,N,N-triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium, N,N,N-triphenyl-, bromide
    • tetraphenylazanium,bromide
    • tetraphenylammonium bromide
    • DTXSID80548233
    • 6228-46-2
    • SCHEMBL130138
    • N,N,N-Triphenylanilinium bromide
    • Inchi: 1S/C24H20N.BrH/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;/h1-20H;1H/q+1;/p-1
    • InChI Key: VJFXTJZJJIZRKP-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 380.9214
  • Monoisotopic Mass: 401.07791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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